theta-Cypermethrin theta-Cypermethrin (1R)-trans-(alphaS)-cypermethrin is a cyclopropanecarboxylate ester. It is an enantiomer of a (1S)-trans-(alphaR)-cypermethrin.
Brand Name: Vulcanchem
CAS No.: 71697-59-1
VCID: VC0156111
InChI: InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18-,20+/m1/s1
SMILES: CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=C(Cl)Cl)C
Molecular Formula: C₂₂H₁₉Cl₂NO₃
Molecular Weight: 416.3

theta-Cypermethrin

CAS No.: 71697-59-1

Cat. No.: VC0156111

Molecular Formula: C₂₂H₁₉Cl₂NO₃

Molecular Weight: 416.3

* For research use only. Not for human or veterinary use.

theta-Cypermethrin - 71697-59-1

Specification

Description (1R)-trans-(alphaS)-cypermethrin is a cyclopropanecarboxylate ester. It is an enantiomer of a (1S)-trans-(alphaR)-cypermethrin.
CAS No. 71697-59-1
Molecular Formula C₂₂H₁₉Cl₂NO₃
Molecular Weight 416.3
IUPAC Name [(S)-cyano-(3-phenoxyphenyl)methyl] (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
Standard InChI InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18-,20+/m1/s1
SMILES CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=C(Cl)Cl)C

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